2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H13ClO4/c1-9-3-5-11(12(7-9)15(18)19)10-4-6-14(17)13(8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: LDRQOTHSBLGZEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)OC)C(=O)O
• Molecular Formula: C16H13ClO4
• DSSTOX Substance ID: DTXSID40692029
• Molecular Weight: 304.72 g/mol
• CAS RN: 1261910-14-8

Description

2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid (abbreviated as CMCPMB) is a synthetic compound with a wide range of applications in scientific research. It is an aromatic acid with a molecular weight of 240.6 g/mol and a melting point of 216-218 °C. CMCPMB is a versatile compound with numerous applications in the field of biochemistry, pharmacology, and materials science.

Mechanism of Action

2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% binds to the active site of the enzyme and prevents the formation of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% has been shown to have anti-inflammatory and analgesic effects in both in vitro and in vivo studies. In addition, 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β, and to inhibit the activity of enzymes involved in the production of prostaglandins, such as cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is a versatile compound with numerous applications in scientific research. It is relatively easy to synthesize and is stable in aqueous solution. However, 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is not soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% in scientific research are vast. Possible future directions include the development of new drugs and pharmaceuticals based on 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%, the synthesis of new polymeric materials, and the use of 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% as a catalyst for various reactions. Additionally, further research into the biochemical and physiological effects of 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% could lead to new therapeutic treatments for various diseases and conditions.

Synthesis Methods

The synthesis of 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is typically accomplished through a three-step process. First, 4-chloro-3-methoxycarbonylphenol is reacted with 5-methylbenzoyl chloride in the presence of a base, such as pyridine or triethylamine, to form a substituted benzoyl chloride. This intermediate is then treated with sodium hydroxide to form the desired 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% product.

Scientific Research Applications

2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% has also been used in the synthesis of various drugs and pharmaceuticals, such as the anti-inflammatory drug celecoxib. Additionally, 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% has been used in the preparation of polymeric materials and as a catalyst for various reactions.